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Compound of Interest

2-Bromo-1-(bromomethyl)-4-
Compound Name: ,
nitrobenzene

cat. No.: B1283033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-1-(bromomethyl)-4-
nitrobenzene (CAS Number: 940-05-6), a key intermediate in various fields of chemical
synthesis. This document details its chemical and physical properties, provides an
experimental protocol for its synthesis, outlines its known applications and reactivity, and
presents critical safety information.

Chemical and Physical Properties

2-Bromo-1-(bromomethyl)-4-nitrobenzene is a solid organic compound with the molecular
formula C7HsBr2NO2.[1][2] It is also known by synonyms such as 2-Bromo-4-nitrobenzyl
bromide.[2] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 940-05-6 [1]

2-bromo-1-(bromomethyl)-4-
IUPAC Name ) [3]
nitrobenzene

Molecular Formula C7HsBr2NO:2 [1]
Molecular Weight 294.93 g/mol [1]
Physical Form Solid [41[5]
Melting Point 73-74°C [5]1[6]
Purity Typically 297% [4]
Storage Inert atmosphere, 2-8°C [4]

Synthesis and Experimental Protocols

The synthesis of 2-Bromo-1-(bromomethyl)-4-nitrobenzene is most commonly achieved
through the bromination of a substituted nitrobenzene. A detailed experimental protocol is
provided below.

Synthesis of 2-Bromo-1-(bromomethyl)-4-nitrobenzene
from 3-Bromonitrobenzene

This procedure involves the free-radical bromination of the methyl group of a precursor.

Reaction Scheme:
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Reactants

1. NBS, AIBN, CCl4, 70°C
2. Workup & Purification

N-Bromosuccinimide (NBS)

Product

Azobisisobutyronitrile (AIBN) L

Conditions

Carbon Tetrachloride (CCl4)

70 °C

Click to download full resolution via product page
Figure 1: Synthesis of 2-Bromo-1-(bromomethyl)-4-nitrobenzene.
Experimental Protocol:

A detailed experimental protocol for the synthesis of 2-bromo-1-(bromomethyl)-4-
nitrobenzene is as follows:

o Reaction Setup: In a round-bottom flask, a mixture of 2-bromo-6-nitrobenzene (1.08 g, 5.00
mmol) and N-bromosuccinimide (908 mg, 5.10 mmol) is dissolved in carbon tetrachloride (15
mL).[7]

e Initiation: a,a'-azobisisobutyronitrile (AIBN) (28 mg) is added as a radical initiator.[7]
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e Reaction: The reaction mixture is stirred at 70°C for 3 hours.[7] Additional AIBN (82 mg) is
then added portionwise while maintaining the temperature and stirring for another 4 hours.[7]

o Workup: Upon completion, the reaction mixture is diluted with chloroform and filtered to
remove the precipitate.[7] The solvent is then removed from the filtrate by distillation under

reduced pressure.[7]

« Purification: The resulting crude product is purified by silica gel column chromatography
using a hexane/ethyl acetate (1/1) eluent to yield the final product.[7]

Analytical Data:

e 1H-NMR (CDCls): & 4.62 (s, 2H), 7.65 (d, J=8.4Hz, 1H), 8.17 (dd, J=8.4, 2.2Hz, 1H), 8.46 (d,
J=2.2Hz, 1H).[7][8]

The following diagram illustrates the general workflow for the synthesis and purification of 2-
Bromo-1-(bromomethyl)-4-nitrobenzene.
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Figure 2: Experimental workflow for synthesis and purification.
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Applications and Reactivity

2-Bromo-1-(bromomethyl)-4-nitrobenzene is a valuable intermediate in organic synthesis,
particularly in the pharmaceutical and material science sectors.[2] Its utility stems from the
presence of two reactive bromine atoms at different positions, allowing for selective chemical
transformations.

The bromine atom in the bromomethyl group is highly susceptible to nucleophilic substitution
reactions. This reactivity allows for the introduction of various functional groups, making it a key
building block for more complex molecules. The nitro group is a strong electron-withdrawing
group, which can influence the reactivity of the benzene ring, particularly in nucleophilic
aromatic substitution reactions.[9][10]

Safety and Handling

2-Bromo-1-(bromomethyl)-4-nitrobenzene is a hazardous substance and should be handled
with appropriate safety precautions.

Hazard Statements:
e H302: Harmful if swallowed.[11]
e H314: Causes severe skin burns and eye damage.[11]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[11]

e P264: Wash hands thoroughly after handling.[11]

e P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[11]

e P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated
clothing. Rinse skin with water/shower.[11]
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P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position
comfortable for breathing.[11]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[11]

P405: Store locked up.[11]

P501: Dispose of contents/container in accordance with local regulations.[11]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound and

to work in a well-ventilated fume hood with appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-1-
(bromomethyl)-4-nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283033#2-bromo-1-bromomethyl-4-nitrobenzene-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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